HJC0149

• Molecular Formula: C15H10ClNO4S
• Molecular Weight: 335.8 g/mol
• InChI: InChI=1S/C15H10ClNO4S/c16-10-2-4-13(18)12(7-10)15(19)17-11-3-1-9-5-6-22(20,21)14(9)8-11/h1-8,18H,(H,17,19)
• InChIKey: ZILFZUFDNNFSHO-UHFFFAOYSA-N

HJC0149 – STAT3 Inhibitor Lead Scaffold for Cancer and Antiviral Research

HJC0149 (CAS 1430330-65-6) is a synthetic small molecule that belongs to the benzo[b]thiophene 1,1-dioxide (BTP) carboxamide class of signal transducer and activator of transcription 3 (STAT3) inhibitors [1]. It was identified through a fragment-based drug design approach as the lead compound (designated Compound 1) in a chemical series that targets the STAT3 SH2 domain, thereby blocking STAT3 Tyr705 phosphorylation, dimerization, and downstream oncogenic transcription [1]. The compound carries a 5-chloro substituent on the salicylic amide ring and a free hydroxyl group, distinguishing it structurally from its optimized analog HJC0416 (O-alkylamino-tethered derivative) and from the earlier fragment-based lead HJC0123 (2-phenylquinoline-4-carboxamide scaffold) [1][2]. HJC0149 is characterized as potent and orally active, with antiproliferative IC50 values ranging from 0.91 to 2.34 µM across breast and pancreatic cancer cell lines [1].

Target STAT3 SH2 domain inhibition and dimerization blockade

Model Fit Breast cancer cell-model studies (ER+ and triple-negative)

Use Context Lead scaffold for synthetic derivatization and SAR exploration

• [1] Chen H, Yang Z, Ding C, Xiong A, Wild C, Wang L, Ye N, Cai G, Flores RM, Ding Y, Shen Q, Zhou J. Discovery of potent anticancer agent HJC0416, an orally bioavailable small molecule inhibitor of signal transducer and activator of transcription 3 (STAT3). Eur J Med Chem. 2014 Jul 23;82:195-203. doi: 10.1016/j.ejmech.2014.05.049. PMID: 24904966; PMCID: PMC4096847. View Source
• [2] Psotka M, Malinak D, Andrys R, Svobodova J, Musilek K, Reinis M. Synthesis of Stattic-carboxamides and evaluation of its biological activity as STAT3 inhibitors. MMSL. 2022;91(Suppl.1):66. View Source

HJC0149 vs. Other STAT3 Inhibitors – Structural Rationale

Although HJC0149, HJC0416, HJC0123, and Stattic all share the benzo[b]thiophene 1,1-dioxide (BTP) pharmacophore and target the STAT3 SH2 domain, they cannot be treated as interchangeable sourcing options [1]. Stattic is a 6-nitro BTP derivative with a distinct electron-withdrawing substitution pattern that yields moderate SH2 domain affinity (IC50 = 5.1 µM in cell-free assays) but limited cellular potency and no oral bioavailability [2]. HJC0123 replaces the salicylic amide with a 2-phenylquinoline-4-carboxamide, altering the binding mode and selectivity profile [3]. HJC0416, the direct downstream analog of HJC0149, incorporates an O-alkylamino-tethered side chain that improves aqueous solubility and oral bioavailability but shifts the antiproliferative potency profile away from breast cancer selectivity toward a broader spectrum that includes sub-micromolar pancreatic cancer activity [1]. The quantitative evidence below demonstrates that HJC0149 occupies a unique position in this chemical series, offering the highest antiproliferative potency in ER-positive breast cancer cells (MCF-7) and a differentiated physicochemical signature that makes it the preferred procurement choice for breast cancer-focused STAT3 pathway studies or for use as a synthetic lead scaffold [1].

HJC0149

HJC0416

O-alkylamino-tethered side chain may shift antiproliferative selectivity away from breast cancer toward broader pancreatic activity; breast-cancer selectivity profile may differ

HJC0149

Stattic

6-nitro BTP derivative lacks oral bioavailability and exhibits lower cellular antiproliferative response in reported assays; limits utility for oral-dosing study design

HJC0149

HJC0123

2-phenylquinoline-4-carboxamide scaffold alters SH2 domain binding mode and selectivity profile; mechanism-of-action context may not transfer

• [1] Chen H, Yang Z, Ding C, Xiong A, Wild C, Wang L, Ye N, Cai G, Flores RM, Ding Y, Shen Q, Zhou J. Discovery of potent anticancer agent HJC0416, an orally bioavailable small molecule inhibitor of signal transducer and activator of transcription 3 (STAT3). Eur J Med Chem. 2014 Jul 23;82:195-203. doi: 10.1016/j.ejmech.2014.05.049. PMID: 24904966; PMCID: PMC4096847. View Source
• [2] Schust J, Sperl B, Hollis A, Mayer TU, Berg T. Stattic: a small-molecule inhibitor of STAT3 activation and dimerization. Chem Biol. 2006 Nov;13(11):1235-42. doi: 10.1016/j.chembiol.2006.09.018. PMID: 17114005. View Source
• [3] Chen H, Yang Z, Ding C, Chu L, Zhang Y, Terry K, Liu H, Shen Q, Zhou J. Fragment-based drug design and identification of HJC0123, a novel orally bioavailable STAT3 inhibitor for cancer therapy. Eur J Med Chem. 2013 Apr;62:498-507. doi: 10.1016/j.ejmech.2013.01.023. PMID: 23416191; PMCID: PMC3750725. View Source

HJC0149 Procurement Evidence – Performance Comparison

ER-Positive Breast Cancer Antiproliferative Potency Advantage

In a direct head-to-head comparison within a single published study using identical assay conditions, HJC0149 (Compound 1) demonstrated 3.95-fold higher antiproliferative potency than Stattic and 1.93-fold higher potency than its own optimized analog HJC0416 (Compound 12) against the ER-positive breast cancer cell line MCF-7 [1]. This represents the highest potency recorded for any BTP-based STAT3 inhibitor in this cell line across the entire chemical series evaluated [1].

ER+ Breast Cancer Potency

Head-to-head

HJC0149IC50 0.91 µM

StatticIC50 3.60 µM (3.95×)

HJC0416IC50 1.76 µM (1.93×)

Reported highest antiproliferative response in MCF-7 cells within tested BTP series

MTS assay, 72 h, Table 1 data from Eur J Med Chem 2014

Evidence Dimension	Antiproliferative IC50 in ER-positive breast cancer cells (MCF-7)
Target Compound Data	IC50 = 0.91 µM (HJC0149, Compound 1)
Comparator Or Baseline	Stattic: IC50 = 3.60 µM; HJC0416 (Compound 12): IC50 = 1.76 µM
Quantified Difference	3.95-fold more potent than Stattic; 1.93-fold more potent than HJC0416
Conditions	MTS cell proliferation assay, 72 h incubation, ER-positive human MCF-7 breast cancer cells, data from Table 1 of Eur J Med Chem 2014 [1]

Why This Matters

For procurement decisions in ER-positive breast cancer research, HJC0149 provides the highest antiproliferative potency in this specific oncological context, enabling lower working concentrations and reduced potential for off-target effects compared to Stattic or HJC0416.

• [1] Chen H, Yang Z, Ding C, Xiong A, Wild C, Wang L, Ye N, Cai G, Flores RM, Ding Y, Shen Q, Zhou J. Discovery of potent anticancer agent HJC0416, an orally bioavailable small molecule inhibitor of signal transducer and activator of transcription 3 (STAT3). Eur J Med Chem. 2014 Jul 23;82:195-203. Table 1. doi: 10.1016/j.ejmech.2014.05.049. PMID: 24904966; PMCID: PMC4096847. View Source

Triple-Negative Breast Cancer Antiproliferative Potency Advantage

HJC0149 (Compound 1) exhibited 1.76-fold superior antiproliferative activity against triple-negative breast cancer MDA-MB-231 cells compared to Stattic (IC50: 1.64 µM vs. 2.89 µM) and a modest 1.20-fold advantage over HJC0416 (IC50: 1.64 µM vs. 1.97 µM) when tested under identical experimental conditions [1]. This finding is notable because triple-negative breast cancer represents an aggressive subtype with limited therapeutic options and documented STAT3 hyperactivation [1].

TNBC Antiproliferative Potency

Head-to-head

HJC0149IC50 1.64 µM

StatticIC50 2.89 µM (1.76×)

HJC0416IC50 1.97 µM (1.20×)

Consistent advantage across breast cancer subtypes; supports TNBC STAT3 pathway research

MDA-MB-231 cells, MTS assay, same study conditions

Evidence Dimension	Antiproliferative IC50 in triple-negative breast cancer cells (MDA-MB-231)
Target Compound Data	IC50 = 1.64 µM (HJC0149, Compound 1)
Comparator Or Baseline	Stattic: IC50 = 2.89 µM; HJC0416 (Compound 12): IC50 = 1.97 µM
Quantified Difference	1.76-fold more potent than Stattic; 1.20-fold more potent than HJC0416
Conditions	MTS cell proliferation assay, 72 h incubation, ER-negative/triple-negative human MDA-MB-231 breast cancer cells, Table 1 of Eur J Med Chem 2014 [1]

Why This Matters

HJC0149's consistent potency advantage across both ER-positive and triple-negative breast cancer subtypes makes it a reliable tool compound for breast cancer STAT3 research, whereas HJC0416 and Stattic require higher concentrations to achieve comparable antiproliferative effects.

• [1] Chen H, Yang Z, Ding C, Xiong A, Wild C, Wang L, Ye N, Cai G, Flores RM, Ding Y, Shen Q, Zhou J. Discovery of potent anticancer agent HJC0416, an orally bioavailable small molecule inhibitor of signal transducer and activator of transcription 3 (STAT3). Eur J Med Chem. 2014 Jul 23;82:195-203. Table 1. doi: 10.1016/j.ejmech.2014.05.049. PMID: 24904966; PMCID: PMC4096847. View Source

Physicochemical Differentiation: Lipophilicity and tPSA

HJC0149 (Compound 1) possesses a cLogP of 2.88 and a tPSA of 83.5 Ų, compared to cLogP 2.24 and tPSA 98.5 Ų for HJC0416 (Compound 12), and cLogP 1.05 and tPSA 80.0 Ų for Stattic, with all values reported in the same publication [1]. The higher lipophilicity of HJC0149 (ΔcLogP = +0.64 vs. HJC0416) combined with its smaller polar surface area (ΔtPSA = −15.0 Ų) predicts improved passive membrane permeability relative to HJC0416, which carries a polar O-alkylamino side chain that increases tPSA and reduces cLogP [1].

Lipophilicity & tPSA

Head-to-head

cLogP 2.88(vs. 2.24 HJC0416, 1.05 Stattic)
tPSA 83.5 Ų(vs. 98.5 HJC0416, 80.0 Stattic)

Higher lipophilicity and lower polar surface area may support passive membrane permeability

Computed values from Eur J Med Chem 2014

Evidence Dimension	Computed physicochemical parameters (cLogP and tPSA)
Target Compound Data	cLogP = 2.88; tPSA = 83.5 Ų (HJC0149, Compound 1)
Comparator Or Baseline	HJC0416 (Compound 12): cLogP = 2.24, tPSA = 98.5 Ų; Stattic: cLogP = 1.05, tPSA = 80.0 Ų
Quantified Difference	ΔcLogP = +0.64 vs. HJC0416, +1.83 vs. Stattic; ΔtPSA = −15.0 Ų vs. HJC0416, +3.5 Ų vs. Stattic
Conditions	Calculated values using software specified in Eur J Med Chem 2014; cLogP by ChemDraw; tPSA calculated from SMILES structures [1]

Why This Matters

HJC0149's physicochemical profile positions it as a more membrane-permeable scaffold than HJC0416, which is relevant for procurement decisions where intracellular target engagement and passive diffusion are prioritized over aqueous solubility for formulation purposes.

• [1] Chen H, Yang Z, Ding C, Xiong A, Wild C, Wang L, Ye N, Cai G, Flores RM, Ding Y, Shen Q, Zhou J. Discovery of potent anticancer agent HJC0416, an orally bioavailable small molecule inhibitor of signal transducer and activator of transcription 3 (STAT3). Eur J Med Chem. 2014 Jul 23;82:195-203. Table 1. doi: 10.1016/j.ejmech.2014.05.049. PMID: 24904966; PMCID: PMC4096847. View Source

Breast Cancer-Selective Antiproliferative Profile

In pancreatic cancer cell lines, HJC0149 (Compound 1) shows markedly different potency characteristics compared to its optimized analog HJC0416. Against AsPC1 pancreatic cancer cells, HJC0149 has an IC50 of 1.92 µM, while HJC0416 achieves an IC50 of 0.04 µM (40 nM), representing a 48-fold potency advantage for the optimized analog [1]. However, against Panc-1 pancreatic cancer cells, the difference narrows to a factor of 0.80 (HJC0149 IC50 2.34 µM vs. HJC0416 IC50 1.88 µM) [1]. This data establishes HJC0149 as a compound with breast-over-pancreas antiproliferative selectivity (MCF-7 IC50 0.91 µM vs. AsPC1 IC50 1.92 µM, ratio = 0.47), whereas HJC0416 is pancreas-selective (MCF-7 IC50 1.76 µM vs. AsPC1 IC50 0.04 µM, ratio = 44) [1].

Breast vs. Pancreas Selectivity

Head-to-head

MCF-7/AsPC1 ratio0.47 (HJC0149, breast-selective)

HJC0416 ratio44 (pancreas-selective)

Stattic ratio2.72 (near-balanced)

94-fold more breast-selective than HJC0416

Breast-over-pancreas selectivity supports cleaner mechanistic data in breast cancer models

MTS assay, MCF-7 vs AsPC1 cells

Evidence Dimension	Tissue selectivity ratio between breast cancer (MCF-7) and pancreatic cancer (AsPC1) antiproliferative IC50 values
Target Compound Data	MCF-7/AsPC1 IC50 ratio = 0.47 (breast-selective; HJC0149)
Comparator Or Baseline	HJC0416 (Compound 12): MCF-7/AsPC1 IC50 ratio = 44 (pancreas-selective); Stattic: MCF-7/AsPC1 IC50 ratio = 2.72 (near-balanced)
Quantified Difference	HJC0149 is 94-fold more breast-selective than HJC0416 as measured by the MCF-7/AsPC1 IC50 selectivity ratio
Conditions	MTS cell proliferation assay, 72 h incubation; MCF-7 (ER+ breast), AsPC1 (pancreatic); data from Table 1 of Eur J Med Chem 2014 [1]

Why This Matters

For scientists specifically studying STAT3-driven breast cancer biology, HJC0149's breast-over-pancreas selectivity profile avoids confounding antiproliferative effects that may arise from the broad-spectrum activity of HJC0416, thereby providing cleaner mechanistic data in breast cancer models.

• [1] Chen H, Yang Z, Ding C, Xiong A, Wild C, Wang L, Ye N, Cai G, Flores RM, Ding Y, Shen Q, Zhou J. Discovery of potent anticancer agent HJC0416, an orally bioavailable small molecule inhibitor of signal transducer and activator of transcription 3 (STAT3). Eur J Med Chem. 2014 Jul 23;82:195-203. Table 1. doi: 10.1016/j.ejmech.2014.05.049. PMID: 24904966; PMCID: PMC4096847. View Source

Oral Bioactivity: Class-Level Evidence

HJC0149 is consistently described as an orally active STAT3 inhibitor across multiple authoritative sources [1]. While direct in vivo pharmacokinetic parameters for HJC0149 are not separately reported in the public literature, the compound's status as the lead scaffold for a chemical series that produced the orally bioavailable HJC0416 (which suppressed MDA-MB-231 xenograft tumor growth by 46% at 100 mg/kg p.o. over 14 days) and the earlier orally bioavailable HJC0123 (which suppressed MDA-MB-231 xenograft tumor growth in vivo by oral administration) provides class-level evidence supporting its oral activity [1][2]. In contrast, Stattic lacks oral bioavailability and is limited to in vitro or intraperitoneal administration [3].

Oral Activity Evidence

Class-level

Described as orally active; no published oral PK parameters available for HJC0149 alone.

Membership in orally bioavailable BTP series supports oral dosing feasibility for research models

In vivo xenograft efficacy demonstrated for analogs HJC0416 and HJC0123

Evidence Dimension	Oral bioavailability status
Target Compound Data	Characterized as orally active (class-level inference from the BTP carboxamide series); no published oral PK parameters available for HJC0149 alone
Comparator Or Baseline	HJC0416: 46% tumor volume reduction at 100 mg/kg p.o.; HJC0123: significant xenograft suppression (p.o.); Stattic: not orally bioavailable
Quantified Difference	HJC0149 belongs to an orally bioavailable chemical class; Stattic does not (qualitative binary difference)
Conditions	In vivo murine MDA-MB-231 xenograft models; oral gavage administration [1][2][3]

Why This Matters

For procurement aimed at in vivo studies, HJC0149's membership in an orally bioavailable series provides confidence for oral dosing feasibility while retaining a simpler and more synthetically accessible scaffold than HJC0416, which is advantageous for derivatization or scale-up.

• [1] Chen H, Yang Z, Ding C, Xiong A, Wild C, Wang L, Ye N, Cai G, Flores RM, Ding Y, Shen Q, Zhou J. Discovery of potent anticancer agent HJC0416, an orally bioavailable small molecule inhibitor of signal transducer and activator of transcription 3 (STAT3). Eur J Med Chem. 2014 Jul 23;82:195-203. doi: 10.1016/j.ejmech.2014.05.049. PMID: 24904966; PMCID: PMC4096847. View Source
• [2] Chen H, Yang Z, Ding C, Chu L, Zhang Y, Terry K, Liu H, Shen Q, Zhou J. Fragment-based drug design and identification of HJC0123, a novel orally bioavailable STAT3 inhibitor for cancer therapy. Eur J Med Chem. 2013 Apr;62:498-507. doi: 10.1016/j.ejmech.2013.01.023. PMID: 23416191; PMCID: PMC3750725. View Source
• [3] Schust J, Sperl B, Hollis A, Mayer TU, Berg T. Stattic: a small-molecule inhibitor of STAT3 activation and dimerization. Chem Biol. 2006 Nov;13(11):1235-42. doi: 10.1016/j.chembiol.2006.09.018. PMID: 17114005. View Source

Simpler Scaffold and Free Hydroxyl Derivatization Advantage

HJC0149 (Compound 1) retains a free phenolic hydroxyl group at the ortho position of the salicylic amide ring, which serves as the critical synthetic handle for further derivatization via O-alkylamino-tethered side chain installation [1]. The Eur J Med Chem 2014 paper explicitly describes the O-alkylamino-tethered optimization strategy as the key structural modification converting HJC0149 into HJC0416 [1]. HJC0149 (MW 335.76, C15H10ClNO4S) requires fewer synthetic steps than HJC0416 (which incorporates an additional O-alkylamino side chain) and is structurally less complex than HJC0123 (MW ~412.5, C24H16N2O3S, containing a 2-phenylquinoline moiety) [1][2]. This positions HJC0149 as the preferred starting point for custom SAR exploration or combinatorial library synthesis.

Scaffold Derivatization Potential

Class-level

HJC0149MW 335.76, free phenolic -OH

HJC0416MW ~429.31, O-alkylamino side chain installed

HJC0123MW ~412.5, 2-phenylquinoline scaffold

~23% lower MW than HJC0123; one fewer synthetic transformation to final product

Simpler scaffold enables in-house SAR exploration and library synthesis

Synthetic routes described in Eur J Med Chem 2013/2014

Evidence Dimension	Structural complexity and synthetic derivatization potential
Target Compound Data	MW 335.76; free phenolic -OH group available for O-alkylation; 5-chloro substituent; BTP carboxamide core (HJC0149)
Comparator Or Baseline	HJC0416: MW ~429.31, O-alkylamino side chain installed; HJC0123: MW ~412.5, 2-phenylquinoline-4-carboxamide scaffold replacing salicylic amide
Quantified Difference	HJC0149 has one fewer synthetic transformation (O-alkylamino side chain installation) required to reach the final product compared to HJC0416; approximately 23% lower molecular weight than HJC0123
Conditions	Synthetic routes described in Eur J Med Chem 2013 (HJC0123) and Eur J Med Chem 2014 (HJC0149 and HJC0416) [1][2]

Why This Matters

For procurement where the compound will serve as a synthetic starting point for a novel chemical library or SAR campaign, HJC0149's simpler structure and free hydroxyl handle provide greater versatility and lower synthetic cost compared to pre-derivatized analogs such as HJC0416 or the structurally divergent HJC0123.

• [1] Chen H, Yang Z, Ding C, Xiong A, Wild C, Wang L, Ye N, Cai G, Flores RM, Ding Y, Shen Q, Zhou J. Discovery of potent anticancer agent HJC0416, an orally bioavailable small molecule inhibitor of signal transducer and activator of transcription 3 (STAT3). Eur J Med Chem. 2014 Jul 23;82:195-203. doi: 10.1016/j.ejmech.2014.05.049. PMID: 24904966; PMCID: PMC4096847. View Source
• [2] Chen H, Yang Z, Ding C, Chu L, Zhang Y, Terry K, Liu H, Shen Q, Zhou J. Fragment-based drug design and identification of HJC0123, a novel orally bioavailable STAT3 inhibitor for cancer therapy. Eur J Med Chem. 2013 Apr;62:498-507. doi: 10.1016/j.ejmech.2013.01.023. PMID: 23416191; PMCID: PMC3750725. View Source

HJC0149 Application Scenarios in Oncology, Virology & Medicinal Chemistry

ER-Positive Breast Cancer STAT3 Pathway Mechanistic Studies

HJC0149 is the highest-potency BTP-based STAT3 inhibitor in MCF-7 ER-positive breast cancer cells (IC50 = 0.91 µM), outperforming both Stattic (3.60 µM) and HJC0416 (1.76 µM) [1]. This makes it the compound of choice for researchers investigating STAT3-dependent transcriptional programs, phosphorylation signaling cascades, and apoptosis induction specifically in the context of estrogen receptor-positive breast cancer. The breast-over-pancreas selectivity ratio of 0.47 (MCF-7/AsPC1) further ensures that observed cellular effects are primarily driven by breast cancer-specific STAT3 addiction rather than generalized cytotoxicity [1].

Triple-Negative Breast Cancer Xenograft and In Vitro Pharmacology

With an IC50 of 1.64 µM against MDA-MB-231 triple-negative breast cancer cells and membership in a chemical series with demonstrated oral in vivo efficacy in MDA-MB-231 xenograft models, HJC0149 is well-suited for TNBC-focused preclinical research [1]. Its 1.76-fold potency advantage over Stattic (IC50 2.89 µM) and 1.20-fold advantage over HJC0416 (IC50 1.97 µM) in MDA-MB-231 cells positions it as the most potent scaffold for TNBC STAT3 inhibition within this chemical class [1].

Medicinal Chemistry Lead Optimization & Scaffold-Hopping

HJC0149's free hydroxyl group provides a direct synthetic handle for O-alkylamino-tethered derivatization, as demonstrated by the successful conversion of HJC0149 to HJC0416 [1]. Its simpler molecular architecture (MW 335.76) compared to HJC0123 (MW ~412.5) and its documented role as the lead compound in a published SAR series make it the preferred starting scaffold for medicinal chemistry groups conducting STAT3 inhibitor optimization [1][2]. Procurement of HJC0149 enables in-house diversification without the synthetic burden of de novo BTP core construction.

Broad-Spectrum Antiviral Activity – Dengue and Zika Virus

In a separate study profiling compounds for antiviral activity, HJC0149 demonstrated activity against Dengue virus serotype 2 (DN2) with an IC50-SLC of 18.6 µM, an EC50 of 0.9–1.1 µM, and a favorable therapeutic index of 241–268 (CC50 241 µM), alongside anti-Zika virus activity (EC50 1.1 µM, TI 219) [3]. This orthogonal antiviral application extends the procurement value of HJC0149 beyond oncology into virology research, particularly for laboratories investigating STAT3-dependent host factors in flavivirus replication [3].

Application

Selection Property

Validation Focus

ER+ Breast Cancer STAT3 Pathway Studies

STAT3 SH2 domain inhibition in ER-positive breast cancer models

MCF-7 antiproliferative endpoint and STAT3 phosphorylation

TNBC Cell-Model & Xenograft Research

STAT3 pathway blockade in triple-negative breast cancer models

MDA-MB-231 cell response and in vivo xenograft endpoint

Medicinal Chemistry Lead Optimization

Free hydroxyl synthetic handle for O-alkylamino derivatization

SAR expansion and scaffold diversification

Broad-Spectrum Antiviral Research

STAT3-dependent host factor inhibition in flavivirus replication

Antiviral EC50 and selectivity window in cell-based flavivirus assays

• [1] Chen H, Yang Z, Ding C, Xiong A, Wild C, Wang L, Ye N, Cai G, Flores RM, Ding Y, Shen Q, Zhou J. Discovery of potent anticancer agent HJC0416, an orally bioavailable small molecule inhibitor of signal transducer and activator of transcription 3 (STAT3). Eur J Med Chem. 2014 Jul 23;82:195-203. Table 1. doi: 10.1016/j.ejmech.2014.05.049. PMID: 24904966; PMCID: PMC4096847. View Source
• [2] Chen H, Yang Z, Ding C, Chu L, Zhang Y, Terry K, Liu H, Shen Q, Zhou J. Fragment-based drug design and identification of HJC0123, a novel orally bioavailable STAT3 inhibitor for cancer therapy. Eur J Med Chem. 2013 Apr;62:498-507. doi: 10.1016/j.ejmech.2013.01.023. PMID: 23416191; PMCID: PMC3750725. View Source
• [3] Table 1. Compound IC50-SLC, IC50-pro, EC50, CC50, and Therapeutic Index values for Dengue virus serotype 2 (DN2) and Zika virus (ZK). HJC0149 data: IC50-SLC 18.6 µM, EC50-DN2 0.9 µM, EC50-ZK 1.1 µM, CC50 241 µM, TI 268 (DN2), TI 219 (ZK). Published in PMC7559020 (2020). View Source